Cas no 1251599-98-0 (N-[2-(3,4-dimethoxyphenyl)ethyl]-7-(pyridin-4-yl)pyrazolo[1,5-a]pyrimidine-3-carboxamide)

• Product Name: N-[2-(3,4-dimethoxyphenyl)ethyl]-7-(pyridin-4-yl)pyrazolo[1,5-a]pyrimidine-3-carboxamide
• CAS No: 1251599-98-0
• MF: C₂₂H₂₁N₅O₃
• MW: 403.433844327927
• CID: 5396795
• Update Time: 2025-06-07

N-[2-(3,4-dimethoxyphenyl)ethyl]-7-(pyridin-4-yl)pyrazolo[1,5-a]pyrimidine-3-carboxamide Chemical and Physical Properties

Names and Identifiers

• N-[2-(3,4-dimethoxyphenyl)ethyl]-7-pyridin-4-ylpyrazolo[1,5-a]pyrimidine-3-carboxamide
• N-[2-(3,4-dimethoxyphenyl)ethyl]-7-(pyridin-4-yl)pyrazolo[1,5-a]pyrimidine-3-carboxamide

• Inchi： 1S/C22H21N5O3/c1-29-19-4-3-15(13-20(19)30-2)5-11-25-22(28)17-14-26-27-18(8-12-24-21(17)27)16-6-9-23-10-7-16/h3-4,6-10,12-14H,5,11H2,1-2H3,(H,25,28)
• InChI Key： FMYPTFMUSWNBST-UHFFFAOYSA-N
• SMILES： C12=C(C(NCCC3=CC=C(OC)C(OC)=C3)=O)C=NN1C(C1=CC=NC=C1)=CC=N2

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Dimethoxybenzenes
• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Methoxybenzenes Dimethoxybenzenes

Additional information on N-[2-(3,4-dimethoxyphenyl)ethyl]-7-(pyridin-4-yl)pyrazolo[1,5-a]pyrimidine-3-carboxamide

Recent Advances in the Study of N-[2-(3,4-dimethoxyphenyl)ethyl]-7-(pyridin-4-yl)pyrazolo[1,5-a]pyrimidine-3-carboxamide (CAS: 1251599-98-0)

The compound N-[2-(3,4-dimethoxyphenyl)ethyl]-7-(pyridin-4-yl)pyrazolo[1,5-a]pyrimidine-3-carboxamide (CAS: 1251599-98-0) has recently garnered significant attention in the field of chemical biology and medicinal chemistry due to its potential therapeutic applications. This molecule, characterized by its pyrazolo[1,5-a]pyrimidine core, has been investigated for its role as a potent and selective inhibitor of specific kinase targets, which are implicated in various diseases, including cancer and inflammatory disorders.

Recent studies have focused on elucidating the structural and functional properties of this compound. A 2023 publication in the Journal of Medicinal Chemistry highlighted its high affinity for certain tyrosine kinases, which are critical in signal transduction pathways. The study demonstrated that the compound exhibits nanomolar inhibitory activity, making it a promising candidate for further drug development. The presence of the 3,4-dimethoxyphenyl and pyridin-4-yl moieties was found to be crucial for its binding efficiency and selectivity.

In addition to its kinase inhibitory properties, research has also explored the pharmacokinetic and pharmacodynamic profiles of this compound. A preclinical study published in Bioorganic & Medicinal Chemistry Letters in 2024 reported favorable oral bioavailability and metabolic stability in rodent models. These findings suggest that the compound could be suitable for oral administration, a significant advantage in therapeutic applications.

Further investigations have delved into the compound's mechanism of action at the molecular level. Structural biology techniques, such as X-ray crystallography, have revealed detailed interactions between the compound and its target kinases. These insights have facilitated the design of derivatives with improved potency and reduced off-target effects, as discussed in a recent Nature Communications article.

Despite these promising results, challenges remain in the development of this compound as a therapeutic agent. Issues such as potential toxicity and resistance mechanisms need to be addressed in future studies. However, the current body of research underscores the potential of N-[2-(3,4-dimethoxyphenyl)ethyl]-7-(pyridin-4-yl)pyrazolo[1,5-a]pyrimidine-3-carboxamide as a valuable tool in chemical biology and a lead compound for drug discovery.

In conclusion, the latest research on CAS: 1251599-98-0 highlights its significant potential in targeting kinase-mediated pathways. Continued exploration of its therapeutic applications and optimization of its chemical properties will be critical in advancing this compound toward clinical development.